[(2R)-oxolan-2-yl]methanamine hydrochloride

• IUPAC Name: [(2R)-oxolan-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C5H11NO.ClH/c6-4-5-2-1-3-7-5;/h5H,1-4,6H2;1H/t5-;/m1./s1
• InChI Key: TUXSUKLRDNJDOR-NUBCRITNSA-N
• Canonical SMILES: C1CC(OC1)CN.Cl
• Isomeric SMILES: C1C[C@@H](OC1)CN.Cl
• Molecular Formula: C5H12ClNO
• Molecular Weight: 137.61 g/mol
• CAS No.: 7175-80-6

Description

[(2R)-oxolan-2-yl]methanamine hydrochloride is a chemical compound with the molecular formula C5H12ClNO and a molecular weight of 137.61 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties.

Scientific Research Applications

[(2R)-oxolan-2-yl]methanamine hydrochloride is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: It is used as a building block in the synthesis of various organic compounds.

Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: It is investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical agents.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals.

Mechanism of Action

While the specific mechanism of action for “[(2R)-oxolan-2-yl]methanamine hydrochloride” is not provided, it is worth noting that similar compounds like methenamine work by hydrolyzing to formaldehyde in acidic environments (pH<6), which acts as an antiseptic.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has hazard statements H315-H319-H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R)-oxolan-2-yl]methanamine hydrochloride typically involves the reaction of (2R)-oxirane with methanamine in the presence of hydrochloric acid. The reaction is carried out under controlled conditions to ensure the desired stereochemistry is maintained .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process includes rigorous purification steps to remove any impurities and ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

[(2R)-oxolan-2-yl]methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: It can be reduced to form amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The reactions are typically carried out under controlled temperatures and pH conditions to ensure optimal yields .

Major Products Formed

The major products formed from these reactions include oxo derivatives, amine derivatives, and substituted amine compounds. These products are often used as intermediates in the synthesis of more complex molecules .

Comparison with Similar Compounds

[(2R)-oxolan-2-yl]methanamine hydrochloride can be compared with other similar compounds such as:

[(2S)-oxolan-2-yl]methanamine hydrochloride: This compound has a different stereochemistry, which can lead to different biological activities.

[(2R)-oxolan-2-yl]ethanamine hydrochloride: This compound has an additional carbon in its structure, which can affect its reactivity and applications.

The uniqueness of this compound lies in its specific stereochemistry and the resulting biological and chemical properties that make it valuable in various research and industrial applications.